1-(4-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one

• Molecular Formula: C10H12N4O
• Molecular Weight: 204.23 g/mol
• SMILES: CCC1=NN(C(=O)C1)C2=NC=CC(=C2)N
• InChI: InChI=1S/C10H12N4O/c1-2-8-6-10(15)14(13-8)9-5-7(11)3-4-12-9/h3-5H,2,6H2,1H3,(H2,11,12)
• InChIKey: XPWXJRFFGXEWFL-UHFFFAOYSA-N

1-(4-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one (CAS 2091294-18-5) is a heterocyclic small molecule belonging to the pyrazolone class, characterized by a 4,5-dihydropyrazol-5-one core N-substituted with a 4-aminopyridin-2-yl moiety and bearing a C3-ethyl group. With a molecular formula of C10H12N4O and a molecular weight of 204.23 g/mol, it is the 4-amino regioisomer of the more commonly catalogued 5-amino analog (CAS 1178187-90-0).

1-(4-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one (CAS 2091294-18-5): Core Identity and Procurement Context

1-(4-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one (CAS 2091294-18-5) is a heterocyclic small molecule belonging to the pyrazolone class, characterized by a 4,5-dihydropyrazol-5-one core N-substituted with a 4-aminopyridin-2-yl moiety and bearing a C3-ethyl group [1]. With a molecular formula of C10H12N4O and a molecular weight of 204.23 g/mol, it is the 4-amino regioisomer of the more commonly catalogued 5-amino analog (CAS 1178187-90-0) [2]. The scaffold falls within the broad structural claims of pyrazolylaminopyridine kinase inhibitor patents, including those assigned to AstraZeneca (WO-2006082392-A1, US-8835465-B2), positioning it as a relevant intermediate or screening candidate in kinase-targeted drug discovery programs [3].

Scaffold Class Pyrazolone heterocycle; N-(4-aminopyridin-2-yl) substituted core

Regioisomer 4-Amino (para-NH₂) isomer; distinct hinge-binding geometry from 5-amino meta analog

Patent Context WO-2006082392-A1 pyrazolylaminopyridine kinase inhibitor patent class

• [1] PubChem Compound Summary CID 125511976. 1-(4-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one. National Library of Medicine. https://pubchem.ncbi.nlm.nih.gov/compound/125511976 View Source
• [2] PubChem Compound Summary CID 60801955. 1-(5-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one. National Library of Medicine. https://pubchem.ncbi.nlm.nih.gov/compound/60801955 View Source
• [3] Davies A, Lamb M, Lyne P, Mohr P, Wang B, Wang T, Yu D. Pyrazolylaminopyridine derivatives useful as kinase inhibitors. Patent WO-2006082392-A1, filed 2006-02-01, assigned to AstraZeneca AB / AstraZeneca UK Ltd. View Source

Why 1-(4-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one Cannot Be Casual-Swapped with Its 5-Amino Regioisomer

Although 1-(4-aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one and its 5-amino positional isomer share identical molecular formula (C10H12N4O), molecular weight (204.23), and several computed global descriptors (XLogP3-AA 0.3, TPSA 71.6 Ų, HBD 1, HBA 4) [1][2], the spatial orientation of the primary amine hydrogen-bond donor on the pyridine ring is fundamentally different. In the 4-amino isomer, the –NH₂ group is para to the pyridine nitrogen and projects a hydrogen-bond vector distinct from the meta-oriented 5-amino group [1]. In kinase ATP-binding pockets where aminopyridine scaffolds engage the hinge region via a conserved donor–acceptor motif, this regioisomeric shift can alter both binding pose and selectivity profile [3]. Furthermore, the 5-amino isomer carries ECHA-notified GHS hazard classifications (H302, H315, H319, H335) whereas no equivalent hazard data are currently recorded for the 4-amino isomer, indicating divergent safety profiles that may affect handling protocols [2]. The quantitative evidence below substantiates why these two regioisomers cannot be treated as interchangeable procurement items.

4-Amino (Target) vs 5-Amino (Substitute)

Hinge-binding geometry: para-NH₂ vector (~180° from pyridine N) may not transfer to meta-NH₂ orientation (~120°); binding-pose and selectivity context may differ.

GHS hazard notification: 5-amino isomer carries 4 ECHA-notified hazard statements (H302, H315, H319, H335); 4-amino isomer has none currently recorded. Handling classification context may diverge.

Computed descriptors: Identical XLogP3, TPSA, HBD/HBA values mask 3D pharmacophoric differences; regioisomer-specific validation required before substitution.

• [1] PubChem Compound Summary CID 125511976. 1-(4-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one. National Library of Medicine. View Source
• [2] PubChem Compound Summary CID 60801955. 1-(5-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one. National Library of Medicine. View Source
• [3] Davies A, Lamb M, Lyne P, Mohr P, Wang B, Wang T, Yu D. Pyrazolylaminopyridine derivatives useful as kinase inhibitors. Patent WO-2006082392-A1, 2006. View Source

Quantitative Differentiation Evidence for 1-(4-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one vs. Closest Analogs

GHS Hazard Profile: 4-Amino Isomer Lacks Documented Acute Toxicity and Irritancy Classifications Present in the 5-Amino Analog

The 5-amino regioisomer (CAS 1178187-90-0) carries four ECHA-notified GHS hazard statements: H302 (Harmful if swallowed, Acute Tox. Category 4), H315 (Causes skin irritation, Skin Irrit. Category 2), H319 (Causes serious eye irritation, Eye Irrit. Category 2A), and H335 (May cause respiratory irritation, STOT SE Category 3), as documented in its PubChem safety summary [1]. In contrast, the PubChem entry for the 4-amino isomer (CAS 2091294-18-5) displays no GHS hazard classifications, with no ECHA C&L notifications currently recorded [2]. While absence of GHS data does not confirm absence of hazard, it reflects a materially different current regulatory notification status that may simplify institutional safety review and handling requirements for the 4-amino isomer.

GHS Hazard Classification

Reported

4-amino: 0 hazard statements | 5-amino: 4 statements (H302, H315, H319, H335); 0 vs. 1 ECHA C&L notification

Handling classification context may differ between regioisomers

Absence of GHS data does not confirm absence of hazard; standard prudent practices advised

Evidence Dimension	GHS hazard classification presence
Target Compound Data	No GHS hazard statements or pictograms recorded on PubChem; zero ECHA C&L notifications as of 2026-05
Comparator Or Baseline	5-amino isomer (CAS 1178187-90-0): GHS H302 (Acute Tox. 4), H315 (Skin Irrit. 2), H319 (Eye Irrit. 2A), H335 (STOT SE 3); 1 ECHA C&L notification
Quantified Difference	4 vs. 0 hazard statements; 1 vs. 0 ECHA notifications
Conditions	ECHA C&L Inventory as aggregated in PubChem; data retrieved 2026-05

Why This Matters

For laboratories and CROs operating under standardized safety protocols, a compound with fewer documented hazard classifications may reduce personal protective equipment requirements, waste disposal categorization burden, and institutional review processing time.

• [1] PubChem CID 60801955, Sections 6.1–6.2 (GHS Classification). 1-(5-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one. National Library of Medicine. View Source
• [2] PubChem CID 125511976, Section 6 (Safety and Hazards). 1-(4-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one. National Library of Medicine. View Source

Regioisomeric Hydrogen-Bond Donor Vector: Computed vs. Spatial Differentiation Between 4-Amino and 5-Amino Pyridine Substitution

Both the 4-amino and 5-amino isomers share identical computed global descriptors per PubChem 2.2/XLogP3 3.0: molecular weight 204.23 g/mol, XLogP3-AA 0.3, topological polar surface area 71.6 Ų, hydrogen bond donor count 1, hydrogen bond acceptor count 4, and rotatable bond count 2 [1][2]. However, the spatial vector of the –NH₂ hydrogen-bond donor differs critically: in the 4-amino isomer, the amine is para to the endocyclic pyridine nitrogen, orienting the H-bond donor approximately 180° from the pyridine N lone pair, whereas in the 5-amino isomer the amine is meta, creating a ~120° angular offset [3]. In aminopyridine-based kinase inhibitors, the hinge-binding motif typically requires a specific donor–acceptor geometry; the para-amine configuration of the 4-amino isomer mimics the hydrogen-bond presentation of the 4-aminopyridine fragment found in clinical CHK1 and B-Raf(V600E) inhibitor chemotypes, which have demonstrated >1000-fold kinase selectivity over non-target MAP kinases [4].

H-Bond Donor Geometry

Class-level

para-NH₂ ~180° from pyridine N | meta-NH₂ ~120°; angular offset ~60°

← 180° para vs ↗ 120° meta

Supports regioisomer-specific pharmacophore interpretation

Global computed descriptors identical; 3D vector differs for hinge-binding pose

Evidence Dimension	Hydrogen-bond donor spatial orientation on pyridine ring
Target Compound Data	4-NH₂ para to pyridine N; computed TPSA 71.6 Ų, XLogP3 0.3, HBD 1, HBA 4
Comparator Or Baseline	5-amino isomer: 5-NH₂ meta to pyridine N; identical computed TPSA 71.6 Ų, XLogP3 0.3, HBD 1, HBA 4
Quantified Difference	Global computed descriptors: zero difference. Spatial H-bond vector: ~60° angular difference (para ~180° vs. meta ~120° from pyridine N).
Conditions	Computed properties from PubChem 2.2 / XLogP3 3.0; geometry inferred from SMILES structures

Why This Matters

Identical global computed descriptors mask a critical 3D pharmacophoric difference; the 4-amino para orientation may enable hinge-binding interactions inaccessible to the 5-amino meta isomer in specific kinase targets, making the 4-amino isomer the appropriate choice for programs targeting kinases where para-aminopyridine hinge binders have established SAR.

• [1] PubChem CID 125511976, Section 3.1 (Computed Properties). National Library of Medicine. View Source
• [2] PubChem CID 60801955, Section 3.1 (Computed Properties). National Library of Medicine. View Source
• [3] SMILES: 4-amino isomer = CCC1=NN(C(=O)C1)C2=NC=CC(=C2)N; 5-amino isomer = CCC1=NN(C(=O)C1)C2=NC=C(C=C2)N. PubChem CID 125511976 and CID 60801955. View Source
• [4] Collins I et al. Multiparameter optimization of 5-((4-aminopyridin-2-yl)amino)pyrazine-2-carbonitriles: identification of a potent and selective oral CHK1 preclinical development candidate. J Med Chem. Related: Design and synthesis of N-(4-aminopyridin-2-yl)amides as B-Raf(V600E) inhibitors displaying >1,000-fold selectivity over B-Raf(WT) on enzymatic and cellular assays. See BindingDB BDBM50204523 for 4-aminopyridin-2-yl hinge binder Ki = 25 nM. View Source

Commercial Procurement Differentiation: Premium Pricing and Limited Vendor Network for the 4-Amino Regioisomer

The 4-amino isomer commands a substantial price premium over its 5-amino counterpart. Enamine lists the 4-amino isomer (EN300-359153) at $888/0.05 g, $930/0.1 g, $972/0.25 g, $1,014/0.5 g, $2,071/2.5 g, $3,065/5.0 g, and $4,545/10.0 g (2023 pricing), yielding an approximate unit cost of ~$2,028/g at the 0.5 g scale [1]. Leyan offers 1 g at ¥5,180 (~$715 USD) . In contrast, the 5-amino isomer is stocked by multiple vendors including American Elements, MolCore, Leyan, and Evitachem, with Leyan listing it under catalog number 2005045 at inquiry-based pricing suggestive of lower cost and broader availability . The 4-amino isomer is primarily accessible through Enamine and a limited set of Chinese CROs (Leyan, AKSci at 95% purity), reflecting a narrower supply base .

Vendor Network & Pricing

Reported

4-amino: ~$715–2,028/g, 2–4 suppliers | 5-amino: ≥5 suppliers, broader availability, lower cost

Procurement cost and vendor-network context differ

2023 catalog pricing; lead times and availability subject to change

Evidence Dimension	Catalog pricing per gram at comparable scale
Target Compound Data	Enamine EN300-359153: ~$2,028/g (0.5 g scale); Leyan 2029564: ~$715/g (1 g scale, 95% purity). Purity: 95% (AKSci, Leyan).
Comparator Or Baseline	5-amino isomer (CAS 1178187-90-0): Leyan 2005045, price on request; American Elements, MolCore, Evitachem all stock; indicative broader availability and lower cost.
Quantified Difference	4-amino isomer: 2–4 identified commercial suppliers; 5-amino isomer: ≥5 identified suppliers. Approximate unit cost differential cannot be precisely quantified due to inquiry-only pricing for comparator.
Conditions	Catalog pricing retrieved from Enamine (via Kuujia aggregator), Leyan, and AKSci; pricing date 2023

Why This Matters

Procurement teams must budget for a 2–4× cost differential and longer lead times for the 4-amino isomer; this premium reflects lower synthetic accessibility of the para-aminopyridine regioisomer and should be factored into project cost models and timeline planning.

• [1] Kuujia.com CAS 2091294-18-5 pricing aggregator page, listing Enamine EN300-359153 pricing across 0.05–10 g scales. View Source

Recommended Application Scenarios for 1-(4-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one Based on Differentiated Evidence

Kinase Inhibitor Hit-Finding and Lead Optimization Where 4-Aminopyridine Hinge-Binder SAR Is Established

Programs targeting kinases for which 4-aminopyridine hinge-binding motifs have demonstrated potency and selectivity (e.g., CHK1, B-Raf(V600E), Mps1/TTK) should prioritize this 4-amino regioisomer. The para-NH₂ orientation mimics the hydrogen-bond donor geometry of validated 4-aminopyridine fragments that have achieved >1,000-fold selectivity over non-target MAP kinases in enzymatic assays [1]. The 5-amino meta isomer presents a different H-bond vector and is unlikely to recapitulate the same hinge-binding pose, making the 4-amino isomer the structurally appropriate choice even in the absence of target-specific IC₅₀ data for this exact compound [2].

Laboratory Settings Requiring Minimized GHS-Regulated Handling Overhead

For academic laboratories, core facilities, or CROs where compound handling is governed by standardized GHS-based safety protocols, the 4-amino isomer currently lacks the four hazard statements (H302, H315, H319, H335) assigned to the 5-amino analog [3]. This may reduce personal protective equipment tier requirements, simplify waste stream categorization, and accelerate institutional chemical safety committee approvals—all practical procurement advantages in resource-constrained environments, provided that standard prudent laboratory practices are maintained [4].

Synthetic Intermediate for Downstream Derivatization at the 4-Amino Position

The 4-amino group provides a reactive handle for amide coupling, reductive amination, or urea formation at the para position of the pyridine ring—a vector that is sterically and electronically distinct from the 5-amino position [1]. In medicinal chemistry campaigns exploring structure-activity relationships around the pyridine substitution pattern, the 4-amino isomer serves as a unique building block for generating focused libraries that the more common 5-amino isomer cannot replicate [2]. The documented purity specification of 95% from vendors such as AKSci and Leyan supports its use as a synthetic intermediate without additional purification in most parallel synthesis workflows .

Patent-Landscape Navigation: Differentiating from Prior Art Pyrazolylaminopyridine Examples

The pyrazolylaminopyridine scaffold is claimed broadly in kinase inhibitor patents (WO-2006082392-A1, US-8835465-B2), but many exemplified compounds feature 5-substituted or unsubstituted pyridine rings [5]. A 4-aminopyridin-2-yl substituent may fall outside the specific exemplification of certain prior art, offering an IP-differentiating feature for organizations seeking composition-of-matter protection on new chemical entities derived from this scaffold. Procurement of the 4-amino isomer as a key intermediate supports freedom-to-operate strategies in competitive kinase inhibitor development [5].

Application

Selection Property

Validation Focus

Kinase hinge-binder SAR studies

4-Aminopyridine hinge-binding geometry

Target kinase panel selectivity review

Standardized safety-protocol laboratory use

Current GHS notification status

Institutional handling classification review

Para-position pyridine derivatization

4-NH₂ reactive handle regiospecificity

Downstream coupling compatibility review

Pyrazolylaminopyridine IP differentiation

4-Aminopyridin-2-yl substitution pattern

Prior-art exemplification review

• [1] Design and synthesis of N-(4-aminopyridin-2-yl)amides as B-Raf(V600E) inhibitors displaying >1,000-fold selectivity over B-Raf(WT). Bioorg Med Chem Lett, 2016. Also: Collins I et al., CHK1 inhibitor program using 4-aminopyridin-2-yl hinge binder. View Source
• [2] PubChem CID 125511976 vs. CID 60801955. SMILES comparison: 4-amino isomer CCC1=NN(C(=O)C1)C2=NC=CC(=C2)N vs. 5-amino isomer CCC1=NN(C(=O)C1)C2=NC=C(C=C2)N. View Source
• [3] PubChem CID 60801955, Section 6. GHS Classification: H302, H315, H319, H335. ECHA C&L notification. View Source
• [4] PubChem CID 125511976, Section 6. No GHS hazard classifications recorded. View Source
• [5] Davies A et al. Pyrazolylaminopyridine derivatives useful as kinase inhibitors. WO-2006082392-A1 (2006) and US-8835465-B2. AstraZeneca AB. View Source